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Compound of Interest

Compound Name: PNU-22394 hydrochloride

Cat. No.: B1662309 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive application notes and protocols for the sourcing,

purchasing, and research use of PNU-22394 hydrochloride, a potent 5-HT₂C agonist and

partial 5-HT₂A/5-HT₂B agonist.

Sourcing and Purchasing PNU-22394 Hydrochloride
PNU-22394 hydrochloride is available from several reputable suppliers of research chemicals.

When sourcing this compound, it is crucial to obtain a Certificate of Analysis (CoA) to verify its

identity, purity, and quality. Key parameters to consider include:

Purity: Look for a purity of ≥95%, with many suppliers offering ≥99% as determined by High-

Performance Liquid Chromatography (HPLC).

Formulation: The compound is typically supplied as a solid hydrochloride salt.

Storage: PNU-22394 hydrochloride should be stored at -20°C in a sealed container, away

from moisture. Stock solutions in solvents like DMSO can be stored at -80°C for up to six

months.

Table 1: Supplier Information for PNU-22394 Hydrochloride
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Supplier
Catalog
Number

Purity Formulation Storage

MedChemExpres

s
HY-101530A ≥99% Solid -20°C

Cayman

Chemical
17955 ≥95% Solid -20°C

Santa Cruz

Biotechnology
sc-203503 Not specified Solid -20°C

AbMole

BioScience
M7148 Not specified Solid -20°C (powder)

Note: Tocris Bioscience has withdrawn PNU-22394 hydrochloride from sale for commercial

reasons.[1]

Chemical and Physical Properties
A thorough understanding of the chemical and physical properties of PNU-22394
hydrochloride is essential for proper handling, storage, and experimental design.

Table 2: Chemical and Physical Data for PNU-22394 Hydrochloride

Property Value Reference

Chemical Name

1,2,3,4,5,6-Hexahydro-6-

methyl-azepino[4,5-b]indole

hydrochloride

[1]

Molecular Formula C₁₃H₁₆N₂·HCl [1]

Molecular Weight 236.74 g/mol [1]

CAS Number 15923-42-9 [1]

Appearance White to off-white solid [2]

Solubility
DMSO: ≥10 mg/mL, Water:

Sparingly soluble
[3]
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Biological Activity and Mechanism of Action
PNU-22394 hydrochloride is a non-selective serotonin receptor agonist with high affinity for

the 5-HT₂ subfamily of receptors. Its primary mechanism of action involves the activation of

Gq/11 protein-coupled signaling pathways.

Table 3: Receptor Binding and Functional Activity of PNU-22394 Hydrochloride

Receptor
Subtype

Binding
Affinity (Ki,
nM)

Functional
Activity

EC₅₀ (nM) Reference

5-HT₂C 18 Agonist

7.7 (Fluo-4/Ca²⁺

Assay), 120 (IP-

One Assay)

[1][2]

5-HT₂A 18 Partial Agonist

23 (Fluo-4/Ca²⁺

Assay), 210 (IP-

One Assay)

[1][2]

5-HT₂B 66 Partial Agonist - [1]

Signaling Pathways
Activation of 5-HT₂ receptors by PNU-22394 hydrochloride initiates a cascade of intracellular

events. The canonical pathway involves the activation of phospholipase C (PLC), leading to the

production of inositol trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ triggers the release of

intracellular calcium (Ca²⁺), while DAG activates protein kinase C (PKC).

PNU-22394
Hydrochloride
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PNU-22394 Hydrochloride Signaling Pathway
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Experimental Protocols
The following protocols are provided as a guide for in vitro and in vivo studies using PNU-
22394 hydrochloride. Researchers should optimize these protocols for their specific

experimental conditions.

In Vitro Assays
This protocol is designed to determine the binding affinity of PNU-22394 hydrochloride for 5-

HT₂ receptors.
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Preparation

Incubation

Separation & Counting

Data Analysis

Prepare cell membranes
expressing 5-HT2 receptors

Incubate membranes, radioligand,
and PNU-22394 at varying

concentrations

Prepare radioligand
(e.g., [3H]ketanserin for 5-HT2A)

Prepare serial dilutions of
PNU-22394 hydrochloride

Separate bound and free
radioligand via filtration

Wash filters to remove
unbound radioligand

Quantify bound radioactivity
using liquid scintillation counting

Calculate Ki values using
competitive binding analysis

Click to download full resolution via product page

Receptor Binding Assay Workflow

Methodology:

Membrane Preparation: Prepare cell membranes from a cell line stably expressing the

human 5-HT₂A, 5-HT₂B, or 5-HT₂C receptor.
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Binding Reaction: In a 96-well plate, combine the cell membranes, a specific radioligand

(e.g., [³H]ketanserin for 5-HT₂A, [³H]LSD for 5-HT₂B/₂C), and varying concentrations of PNU-
22394 hydrochloride.

Incubation: Incubate the reaction mixture at room temperature for a specified time (e.g., 60

minutes) to reach equilibrium.

Filtration: Rapidly filter the reaction mixture through a glass fiber filter to separate the

membrane-bound radioligand from the free radioligand.

Washing: Wash the filters with ice-cold buffer to remove non-specifically bound radioligand.

Scintillation Counting: Place the filters in scintillation vials with scintillation cocktail and

quantify the radioactivity using a liquid scintillation counter.

Data Analysis: Determine the IC₅₀ value (the concentration of PNU-22394 hydrochloride
that inhibits 50% of specific radioligand binding) and calculate the Ki value using the Cheng-

Prusoff equation.

This protocol measures the functional potency of PNU-22394 hydrochloride by detecting

changes in intracellular calcium levels.
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Cell Preparation

Compound Addition

Measurement

Data Analysis

Seed cells expressing 5-HT2
receptors onto a 96-well plate

Load cells with a calcium-sensitive
fluorescent dye (e.g., Fluo-4 AM)

Add varying concentrations of
PNU-22394 hydrochloride

Measure fluorescence intensity over
time using a fluorescence plate reader

Calculate EC50 values from
the dose-response curve
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Calcium Imaging Assay Workflow

Methodology:

Cell Culture: Culture a suitable cell line (e.g., HEK293 or CHO) stably expressing the desired

5-HT₂ receptor subtype in a 96-well black-walled, clear-bottom plate.

Dye Loading: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM)

according to the manufacturer's instructions.

Compound Addition: Add varying concentrations of PNU-22394 hydrochloride to the wells.
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Fluorescence Measurement: Immediately measure the change in fluorescence intensity over

time using a fluorescence microplate reader.

Data Analysis: Plot the peak fluorescence response against the logarithm of the PNU-22394
hydrochloride concentration to generate a dose-response curve and determine the EC₅₀

value.

In Vivo Assays
This protocol is based on the known anorexigenic effects of 5-HT₂C receptor agonists.

Methodology:

Animal Acclimation: Acclimate male rats to individual housing and a regular light-dark cycle.

Provide ad libitum access to food and water.

Fasting: Fast the animals for a predetermined period (e.g., 18 hours) with free access to

water.

Drug Administration: Administer PNU-22394 hydrochloride (e.g., via subcutaneous

injection) at various doses. A vehicle control group should be included.

Food Presentation: At a set time after drug administration, present a pre-weighed amount of

food to each animal.

Measurement: Measure food intake at regular intervals (e.g., 1, 2, 4, and 24 hours) by

weighing the remaining food.

Data Analysis: Compare the food intake between the PNU-22394 hydrochloride-treated

groups and the vehicle control group.

This protocol evaluates the potential analgesic effects of PNU-22394 hydrochloride.[3]

Methodology:

Induction of Neuropathic Pain: Induce neuropathic pain in mice using a model such as the

one induced by oxaliplatin.[3]
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Drug Administration: Administer PNU-22394 hydrochloride (e.g., 30 mg/kg) or vehicle to the

mice.[3]

Behavioral Testing: Assess pain responses using tests such as the cold plate test (measuring

licking latency) and the paw pressure test (measuring paw withdrawal threshold).[3]

Data Analysis: Compare the pain response thresholds between the drug-treated and vehicle-

treated groups.

Conclusion
PNU-22394 hydrochloride is a valuable research tool for investigating the role of 5-HT₂

receptors in various physiological and pathological processes. Careful consideration of its

sourcing, handling, and experimental application, as outlined in these notes, will contribute to

the generation of reliable and reproducible data. Researchers are encouraged to consult the

primary literature for more detailed and specific experimental protocols relevant to their area of

interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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